Cas no 1361493-76-6 (3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361493-76-6
• MF: C₁₁H₅Cl₄NO
• MW: 308.975498914719
• CID: 4919802
• Update Time: 2025-10-29

3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4NO/c12-6-1-2-7(13)10(15)9(6)5-3-8(14)11(17)16-4-5/h1-4H,(H,16,17)
• InChI Key： BXPMWJQQYFUGBM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CNC(C(=C1)Cl)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 393
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1

Additional information on 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine

Comprehensive Analysis of 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361493-76-6)

The compound 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361493-76-6) is a chlorinated pyridine derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while addressing common queries and trending topics in the scientific community.

With the increasing demand for specialized chlorinated pyridine derivatives, researchers have focused on understanding the molecular behavior of 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine. Its distinct structure, featuring a hydroxyl group and multiple chlorine substituents, makes it a valuable intermediate in organic synthesis. The compound's CAS No. 1361493-76-6 serves as a unique identifier, ensuring accurate referencing in academic and industrial settings.

Recent studies highlight the compound's role in the development of advanced materials and agrochemicals. For instance, its polychlorinated aromatic system contributes to enhanced stability and reactivity, making it suitable for applications in catalysis and polymer chemistry. These attributes align with the growing interest in sustainable chemical processes and green chemistry, which are currently dominating scientific discourse.

One of the most frequently asked questions about 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine revolves around its synthesis. The compound is typically prepared through multistep organic reactions, involving halogenation and coupling techniques. Researchers often optimize these methods to improve yield and purity, addressing the industry's need for cost-effective production.

Another area of interest is the compound's potential in pharmaceutical research. While not a drug itself, its structural motifs are being explored for their bioactivity. This ties into the broader trend of drug discovery and medicinal chemistry, where heterocyclic compounds like this pyridine derivative play a pivotal role. The scientific community is particularly keen on understanding its structure-activity relationships.

From an environmental perspective, the degradation and ecotoxicological profile of 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine are under scrutiny. As regulations around chemical safety tighten, industries are investing in studies to assess its environmental impact. This aligns with the global push for eco-friendly alternatives and responsible chemical management.

In analytical chemistry, the compound's detection and quantification are critical. Advanced techniques like HPLC and mass spectrometry are employed to ensure its purity and stability. These methods are essential for quality control, especially when the compound is used in high-value applications such as material science or specialty chemicals.

The future of 3-Chloro-2-hydroxy-5-(2,3,6-trichlorophenyl)pyridine looks promising, with ongoing research exploring its versatility. Whether it's in catalysis, material design, or chemical synthesis, this compound continues to be a subject of innovation. Its CAS No. 1361493-76-6 will remain a key reference as new discoveries unfold.